Cas no 2228346-69-6 (1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2228346-69-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6496235
• PubChem ID: 165836679
• Update Time: 2025-05-23

1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid
• 2228346-69-6
• EN300-1861149

• Inchi： 1S/C14H14N2O2/c1-16-11(13(17)18)9-12(15-16)14(7-8-14)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,17,18)
• InChI Key： ZEBHJAMUUCEUAA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2(C3C=CC=CC=3)CC2)=NN1C)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid

Research Brief on 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid (CAS: 2228346-69-6)

1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid (CAS: 2228346-69-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-carboxylic acid scaffold and phenylcyclopropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action.

The synthesis of 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid has been optimized to achieve high yields and purity, as reported in recent literature. Key steps include the cyclopropanation of styrene derivatives followed by the construction of the pyrazole ring via condensation reactions. The compound's structural features, including the carboxylic acid moiety, make it a versatile intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

Pharmacological evaluations have revealed that this compound exhibits significant activity in modulating specific biological targets. Preliminary in vitro studies suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its unique structural motif has been explored in the context of central nervous system (CNS) disorders, with early-stage research indicating possible interactions with neurotransmitter receptors.

Recent advancements in computational modeling and molecular docking studies have provided insights into the binding modes of 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid with its putative targets. These studies highlight the importance of the phenylcyclopropyl group in enhancing binding affinity and selectivity. Furthermore, in vivo studies in animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward elucidating its off-target effects and potential toxicities. Collaborative studies between academic and industrial researchers are underway to advance this compound into preclinical development, with the aim of addressing unmet medical needs in areas such as inflammation and CNS disorders.

In conclusion, 1-methyl-3-(1-phenylcyclopropyl)-1H-pyrazole-5-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and promising pharmacological properties underscore its potential as a lead compound for further drug discovery efforts. Continued research will be essential to fully realize its therapeutic applications and translate these findings into clinical benefits.